(3R,5R)-5-(Aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol;dihydrochloride

• IUPAC Name: (3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol;dihydrochloride
• InChI: InChI=1S/C9H15N5O.2ClH/c10-3-6-1-7(15)4-14(6)9-2-8(11)12-5-13-9;;/h2,5-7,15H,1,3-4,10H2,(H2,11,12,13);2*1H/t6-,7-;;/m1../s1
• InChI Key: MIKPWVRYHWOSAZ-GPJOBVNKSA-N
• Canonical SMILES: C1C(CN(C1CN)C2=NC=NC(=C2)N)O.Cl.Cl
• Isomeric SMILES: C1[C@H](CN([C@H]1CN)C2=NC=NC(=C2)N)O.Cl.Cl
• Molecular Formula: C9H17Cl2N5O
• Molecular Weight: 282.17 g/mol

Description

(3R,5R)-5-(Aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol;dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research. It is a pyrrolidine-based compound that has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Antiviral Activity

Compounds structurally related to pyrimidines have been explored for their antiviral activities. For example, carbocyclic analogues of 7-deazaguanosine have shown selective inhibitory activities against the multiplication of HSV1 and HSV2 in cell culture. Such studies indicate that pyrimidine derivatives can be effective in antiviral research, suggesting potential antiviral applications for our compound of interest (Legraverend et al., 1985).

Crystal Structure Analysis

The investigation of crystal structures involving pyrimidine derivatives has provided insights into hydrogen bonding patterns and molecular interactions. This is crucial for understanding the mechanisms of drug-receptor interactions, which could be relevant for designing more effective pharmaceuticals (Balasubramani et al., 2007).

Synthetic Intermediates

Pyrimidine and pyrrolidine derivatives serve as key intermediates in the synthesis of various heterocyclic compounds, which are foundational in the development of new therapeutic agents. The synthesis routes and transformations of these intermediates can lead to the discovery of novel compounds with potential pharmacological activities (Izquierdo et al., 1999).

Supramolecular Chemistry

The study of bifunctional aromatic N-heterocycles, including pyrimidine derivatives, has contributed significantly to the field of supramolecular chemistry. These compounds have been utilized in designing new materials and sensors, showcasing the versatility of pyrimidine derivatives in scientific research (Aakeröy et al., 2007).

Anticancer and Anti-inflammatory Research

Novel pyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory properties. This highlights the potential of pyrimidine-based compounds in the development of new therapeutic agents for treating cancer and inflammation (Rahmouni et al., 2016).